Cas no 879947-91-8 (2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: 2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 879947-91-8
• MF: C₁₂H₈BrClN₂O₂S
• MW: 359.626119613647
• CID: 6265395
• PubChem ID: 16436240
• Update Time: 2025-06-10

2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• (2-bromophenyl) 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• AKOS001873038
• 2-bromophenyl 5-chloro-2-(methylthio)pyrimidine-4-carboxylate
• CCG-144205
• EN300-18059853
• Z57908087
• 879947-91-8

• Inchi： 1S/C12H8BrClN2O2S/c1-19-12-15-6-8(14)10(16-12)11(17)18-9-5-3-2-4-7(9)13/h2-6H,1H3
• InChI Key： CFCGQXCLWUXIBS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OC(C1C(=CN=C(N=1)SC)Cl)=O

Computed Properties

• Exact Mass: 357.91784g/mol
• Monoisotopic Mass: 357.91784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.4Ų

Additional information on 2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

Comprehensive Overview of 2-Bromophenyl 5-Chloro-2-(Methylsulfanyl)Pyrimidine-4-Carboxylate (CAS No. 879947-91-8)

The compound 2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 879947-91-8) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromophenyl group and a methylsulfanyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for heterocyclic compounds like 2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate has surged, driven by advancements in drug discovery and precision agriculture. This compound’s CAS No. 879947-91-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its chloro and bromo functional groups contribute to its reactivity, enabling diverse chemical modifications for targeted applications.

One of the key trends in 2024 is the exploration of sustainable synthesis methods for complex molecules like 2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate. Environmental concerns and regulatory pressures have led to a focus on green chemistry approaches, such as catalytic reactions and solvent-free techniques. Researchers are also investigating its potential as a building block for biodegradable polymers, aligning with the global push toward eco-friendly materials.

The compound’s pyrimidine core is a hotspot for structure-activity relationship (SAR) studies, particularly in designing kinase inhibitors and antimicrobial agents. Its methylsulfanyl moiety enhances lipophilicity, which is critical for improving bioavailability in drug candidates. These properties make CAS No. 879947-91-8 a subject of interest in high-throughput screening and computational chemistry projects.

From an industrial perspective, 2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate is gaining traction in custom synthesis and contract manufacturing. Companies specializing in fine chemicals are scaling up production to meet the needs of academic and commercial labs. Quality control protocols, including HPLC purity analysis and NMR characterization, ensure consistency for end-users.

In summary, 2-bromophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 879947-91-8) exemplifies the intersection of innovation and practical utility in modern chemistry. Its versatility and relevance to cutting-edge research underscore its importance in scientific and industrial communities.